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Introduction to Arabidopsis Histidine Kinases
(AHKS)

Arabidopsis Histidine Kinases (AHKS) are a family of sensor histidine kinases that play pivotal
roles in plant growth, development, and stress responses. Notably, AHK2, AHK3, and AHK4
(also known as CRE1/WOL) function as cytokinin receptors, initiating a multi-step phosphorelay
signaling cascade upon hormone binding.[1][2][3] This signaling pathway is crucial for
processes such as cell division, shoot and root development, and leaf senescence.
Understanding the kinase activity of AHKSs is therefore essential for dissecting these
fundamental plant processes and for the development of novel agrochemicals or plant-based
therapeutics.

The core of AHK signaling involves autophosphorylation of a conserved histidine residue within
the kinase domain in response to a stimulus, such as cytokinin binding. The phosphoryl group
is then transferred to a conserved aspartate residue in the receiver domain of the AHK itself.
Subsequently, this phosphate is relayed to a histidine-containing phosphotransfer protein
(AHP), which then translocates to the nucleus to phosphorylate response regulators (ARRS),
ultimately leading to changes in gene expression.[4][5][6]

These application notes provide detailed protocols for in vitro phosphorylation assays to
guantitatively measure the kinase activity of AHKSs, including autophosphorylation and
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phosphorelay to AHP substrates. Both traditional radioactive and modern non-radioactive
methods are described to offer flexibility based on laboratory resources and safety

considerations.

AHK Signaling Pathway

The canonical cytokinin signaling pathway involving AHKSs is a multi-step phosphorelay system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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